Cas no 5439-36-1 (Propanamide, 2-bromo-N,N-dipropyl-)
5439-36-1 structure
Product Name:Propanamide, 2-bromo-N,N-dipropyl-
CAS No:5439-36-1
MF:C9H18BrNO
MW:236.149322032928
CID:387420
PubChem ID:225551
Update Time:2025-04-19
Propanamide, 2-bromo-N,N-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-bromo-N,N-dipropyl-
- 2-bromo-N,N-dipropylpropanamide
- 2-bromo-propionic acid dipropylamide
- 2-Brom-propionsaeure-dipropylamid
- AC1L5E4A
- AC1Q242Q
- AR-1D9678
- CTK1H5191
- N.N-Dipropyl-2-brom-propionamid
- NSC15100
- SCHEMBL7497247
- NSC-15100
- GLOMSEVXSMRTPG-UHFFFAOYSA-N
- AKOS000266341
- DTXSID70280014
- 5439-36-1
-
- Inchi: 1S/C9H18BrNO/c1-4-6-11(7-5-2)9(12)8(3)10/h8H,4-7H2,1-3H3
- InChI Key: GLOMSEVXSMRTPG-UHFFFAOYSA-N
- SMILES: BrC(C)C(N(CCC)CCC)=O
Computed Properties
- Exact Mass: 235.05724
- Monoisotopic Mass: 235.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 268.5°Cat760mmHg
- Flash Point: 116.2°C
- Refractive Index: 1.477
- PSA: 20.31
- LogP: 2.41840
Propanamide, 2-bromo-N,N-dipropyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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